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Introduction

Malignant mesothelioma is an aggressive cancer primarily associated with asbestos exposure,
with limited therapeutic options and a poor prognosis. Recent research has identified promising
new therapeutic targets, including DNA polymerase a (POLA1) and histone deacetylase 11
(HDAC11). GEM144 is a novel dual inhibitor of POLA1 and HDACL11 that has demonstrated
significant antitumor activity in preclinical models of mesothelioma.[1] This document provides
detailed application notes and protocols for utilizing GEM144 in experimental models of
mesothelioma to facilitate further research and drug development efforts.

Mechanism of Action

GEM144 exerts its anticancer effects through a dual-inhibition mechanism targeting two key
cellular enzymes:

o DNA Polymerase a (POLAL): Inhibition of POLA1 disrupts DNA replication, a critical process
for rapidly dividing cancer cells.[1][2]
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¢ Histone Deacetylase 11 (HDAC11): Inhibition of HDAC11 leads to the accumulation of
acetylated proteins, including the tumor suppressor p53.[1][2]

The simultaneous inhibition of POLA1 and HDAC11 by GEM144 results in a cascade of
downstream events, including the acetylation of p53, which in turn activates the transcription of
the cyclin-dependent kinase inhibitor p21.[1] This leads to a cell cycle arrest at the G1/S phase,
preventing cancer cells from progressing through the division cycle, and ultimately induces
apoptosis (programmed cell death).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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